Cas no 1481-02-3 (1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one)

• Product Name: 1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one
• CAS No: 1481-02-3
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• MDL: MFCD00051654
• CID: 83703
• PubChem ID: 518566
• Update Time: 2025-04-18

1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one
• 1-Methyl-3-trifluormethyl-2-pyrazolin-5-one
• 1-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 2-methyl-5-(trifluoromethyl)-4H-pyrazol-3-one
• 1-methyl-3-trifluoromethyl-4H-pyrazol-5-one
• 2-methyl-5-trifluoromethyl-2,4-dihydro-pyrazol-3-one
• BUTTPARK 24\09-48
• 3-trifluoromethyl-1-methyl-1H-5-Pyrazolone
• METHYL-3-TRIFLUOROMETHYL-2-PYRAZOLIN-5-ONE
• 1-METHYL-3-TRIFLUOROMETHYL-2-PYRAZOLIN-5-ONE
• 2-METHYL-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 1-Methyl-3-(trifluoromethyl)-2-pyrazolin-5-one97%
• 1-Methyl-3-(trifluoromethyl)-2-pyrazolin-5-one 97%
• 1-Methyl-3-(trifluoromethyl)-2-pyrazolin-5-one
• SYHYFYSGUQRNRS-UHFFFAOYSA-N
• MLS000696220
• HMS2628P23
• HMS1661E14
• SBB025955
• STK352883
• PC3274
• R
• 1C-052
• CHEMBL1429911
• [4-(4-METHOXY-PHENYL)-2,2-DIMETHYL-TETRAHYDRO-PYRAN-4-YL]-ACETICACID
• AKOS005168459
• 2-Methyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one #
• DTXSID70333791
• 1481-02-3
• 2,4-Dihydro-2-methyl-5-(trifluoromethyl)-3H-pyrazol-3-one
• CS-0063181
• 1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one, AldrichCPR
• MFCD00051654
• W-205675
• SCHEMBL1009003
• SMR000333343
• 3H-Pyrazol-3-one,2,4-dihydro-2-methyl-5-(trifluoromethyl)-
• SY101003
• F14626
• FT-0608064
• A808736
• DB-015718
• 1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one

• MDL： MFCD00051654
• Inchi： 1S/C5H5F3N2O/c1-10-4(11)2-3(9-10)5(6,7)8/h2H2,1H3
• InChI Key： SYHYFYSGUQRNRS-UHFFFAOYSA-N
• SMILES： FC(C1CC(N(C)N=1)=O)(F)F
• BRN： 5811070

Computed Properties

• Exact Mass: 166.03500
• Monoisotopic Mass: 166.035397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.5
• Melting Point: 178 °C
• Boiling Point: 101.6 °C at 760 mmHg
• Flash Point: 15.3 °C
• Refractive Index: 1.53
• PSA: 32.67000
• LogP: 0.14030
• Solubility: Not determined

1-Methyl-3-trifluoromethyl-2-pyrazolin-5-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones